Cas no 25411-98-7 (Ethanedithioamide,N1,N2-dipropyl-)

• Product Name: Ethanedithioamide,N1,N2-dipropyl-
• CAS No: 25411-98-7
• MF: C₈H₁₆N₂S₂
• MW: 204.356039047241
• CID: 259900
• PubChem ID: 5121824
• Update Time: 2025-04-19

Ethanedithioamide,N1,N2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide,N1,N2-dipropyl-
• N,N'-di-n-Propyldithiooxamide
• [(n-propyl)NHC(S)]2
• 1,2-Dithio-oxalsaeure-bis-propylamid
• dipropyldithiooxamide
• Dithiooxal-N,N'-di-n-propylamid
• N,N'-Di-n-propyl-dithiooxamid
• N,N'-Dipropyl-dithiooxalamid
• N,N'-dipropyl-dithiooxalamide
• N,N'-Dipropylethanebisthioamide
• Oxamide,N'-dipropyldithio-
• NSC519351
• NSC-519351
• Ethanedithioamide,N'-dipropyl-
• N~1~,N~2~-Dipropylethanebis(thioamide)
• DTXSID30948269
• SCHEMBL16002316
• 25411-98-7

• Inchi： 1S/C8H16N2S2/c1-3-5-9-7(11)8(12)10-6-4-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key： PTEINEGYUNDMEB-UHFFFAOYSA-N
• SMILES： S=C(C(NCCC)=S)NCCC

Computed Properties

• Exact Mass: 204.07568
• Monoisotopic Mass: 204.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.2A^2

Experimental Properties

• Density: 1.081
• Boiling Point: 260.6°Cat760mmHg
• Flash Point: 111.4°C
• Refractive Index: 1.556
• PSA: 24.06